Cas no 874348-06-8 ((3S)-1-methylpyrrolidin-3-amine;dihydrochloride)

(3S)-1-Methylpyrrolidin-3-amine dihydrochloride is a chiral amine derivative with significant utility in pharmaceutical and organic synthesis. Its stereospecific (S)-configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound serves as a versatile intermediate in the preparation of bioactive molecules, particularly in the synthesis of CNS-targeting agents and receptor modulators. Its rigid pyrrolidine scaffold contributes to conformational restraint, improving binding affinity in medicinal chemistry applications. The high purity and well-defined stereochemistry of this reagent support reproducible results in research and industrial processes.
(3S)-1-methylpyrrolidin-3-amine;dihydrochloride structure
874348-06-8 structure
Product Name:(3S)-1-methylpyrrolidin-3-amine;dihydrochloride
CAS No:874348-06-8
MF:C5H14Cl2N2
MW:173.084059238434
MDL:MFCD17010247
CID:3030906
PubChem ID:53256033
Update Time:2025-05-25

(3S)-1-methylpyrrolidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3S)-1-甲基-3-吡咯胺盐酸盐
    • (S)-1-Methylpyrrolidin-3-amine dihydrochloride
    • S-1-Methyl-pyrrolidin-3-ylamine dihydrochloride
    • (S)-3-AMINO-1-METHYLPYRROLIDINE 2HCL
    • (S)-3-Amino-1-methylpyrrolidine Dihydrochloride
    • (3S)-1-Methyl-3-pyrrolidinamine Dihydrochloride
    • C5H12N2.2HCl
    • 9108AH
    • SB39264
    • (S)-1-Methylpyrrolidin-3-amine DiHCl
    • AB0073756
    • (S)-1-Methyl-pyrrolidin-3-ylamine dihydrochloride
    • (3S)-1-methylpyrrolidin-3-amine;dihydrochloride
    • MFCD17010247
    • SCHEMBL130205
    • AS-35769
    • 874348-06-8
    • (3S)-1-Methylpyrrolidin-3-amine diHCl
    • ZJB34806
    • CS-0172434
    • (3S)-1-METHYLPYRROLIDIN-3-AMINE DIHYDROCHLORIDE
    • EN300-7361410
    • (S)-1-Methylpyrrolidin-3-aminedihydrochloride
    • AKOS016015891
    • MDL: MFCD17010247
    • Inchi: 1S/C5H12N2.2ClH/c1-7-3-2-5(6)4-7;;/h5H,2-4,6H2,1H3;2*1H/t5-;;/m0../s1
    • InChI Key: KMENRFVAAKFKIM-XRIGFGBMSA-N
    • SMILES: Cl.Cl.N1(C)CC[C@@H](C1)N

Computed Properties

  • Exact Mass: 172.0534038 g/mol
  • Monoisotopic Mass: 172.0534038 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 63.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • Molecular Weight: 173.08

Experimental Properties

  • Color/Form: Colorless to Yellow Solid

(3S)-1-methylpyrrolidin-3-amine;dihydrochloride Security Information

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Additional information on (3S)-1-methylpyrrolidin-3-amine;dihydrochloride

Comprehensive Overview of (3S)-1-methylpyrrolidin-3-amine;dihydrochloride (CAS No. 874348-06-8)

(3S)-1-methylpyrrolidin-3-amine;dihydrochloride (CAS No. 874348-06-8) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its pyrrolidine backbone and methylamine substitution, has garnered attention for its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Its dihydrochloride salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial use.

The growing interest in (3S)-1-methylpyrrolidin-3-amine;dihydrochloride aligns with current trends in precision medicine and chiral drug development. Researchers are increasingly focusing on enantiomerically pure compounds like this to minimize side effects and improve efficacy. A frequently searched question in this context is: "What are the applications of chiral amines in drug synthesis?" This compound serves as a key intermediate in the synthesis of neuroactive agents and receptor modulators, addressing demands for treatments targeting conditions such as anxiety and cognitive disorders.

From a structural perspective, the (3S) configuration of 1-methylpyrrolidin-3-amine is critical for its biological activity. The pyrrolidine ring provides rigidity, while the amine group facilitates interactions with biological targets. This combination is often explored in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. Users frequently search for "How does stereochemistry affect drug potency?"—a question highly relevant to this compound's utility.

In synthetic chemistry, (3S)-1-methylpyrrolidin-3-amine;dihydrochloride is valued for its role in asymmetric synthesis and catalysis. Its dihydrochloride form simplifies handling in reactions requiring acidic conditions. Recent advancements in green chemistry have also spotlighted such compounds for their potential in sustainable synthesis routes. Searches like "eco-friendly methods for amine synthesis" reflect this trend, further emphasizing the compound's relevance.

Quality control and analytical profiling of 874348-06-8 are essential for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and stereochemical integrity. This aligns with the broader industry focus on quality-by-design (QbD) principles, a frequently searched topic among pharmaceutical professionals.

In summary, (3S)-1-methylpyrrolidin-3-amine;dihydrochloride represents a versatile building block in modern chemistry, bridging gaps between chiral synthesis, neuroscience research, and sustainable practices. Its unique properties and alignment with cutting-edge scientific inquiries make it a compound of enduring interest.

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